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Compound of Interest

Compound Name: 4-Chloro-3-nitrophenol

Cat. No.: B1362549

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Chloro-3-nitrophenol, a key chemical
intermediate. It covers its fundamental chemical and physical properties, detailed experimental
protocols for its synthesis and analysis, and its role as a versatile building block in various
industries. This document also explores the microbial degradation pathway of this compound,
offering insights into its environmental fate.

Core Chemical and Physical Properties

4-Chloro-3-nitrophenol is a solid crystalline compound, appearing as yellow to brown crystals
or powder. Its chemical structure consists of a phenol ring substituted with a chlorine atom at
the fourth position and a nitro group at the third position.

Property Value

Molecular Formula CeHaCINO3[1]

Molecular Weight 173.55 g/mol [1]

CAS Number 610-78-6

Appearance Yellow to brown crystals or crystalline powder[2]
Melting Point 125-128 °C

Linear Formula CICeH3(NO2)OH
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Synthesis and Purification

A common laboratory-scale synthesis of 4-Chloro-3-nitrophenol involves the demethylation of
4-chloro-3-nitroanisole. The subsequent purification is crucial to obtain a high-purity product
suitable for further applications.

Experimental Protocol: Synthesis from 4-chloro-3-
nitroanisole[5]

e Reaction Setup: In a suitable reaction vessel, combine 20 g of 4-chloro-3-nitroanisole, 67 ml
of acetic acid, and 83 ml of 47% (w/w) hydrobromic acid.

» Addition of Acetic Anhydride: To the mixture, add 50 ml of acetic anhydride.
o Reflux: Heat the reaction mixture to reflux and maintain for 8.5 hours.

» Solvent Removal: After the reaction is complete, remove the solvent by distillation under
reduced pressure.

o Work-up:

o

To the residue, add 300 ml of ethyl acetate and 500 ml of water.

[¢]

Separate the organic layer.

[¢]

Wash the organic layer sequentially with a saturated aqueous sodium bicarbonate
solution, water, and a saturated aqueous sodium chloride solution.

[¢]

Dry the organic layer over anhydrous magnesium sulfate.
 Purification:
o Remove the solvent by distillation under reduced pressure.
o Recrystallize the resulting solid from toluene to yield purified 4-chloro-3-nitrophenol.

A diagrammatic representation of this workflow is provided below.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1362549?utm_src=pdf-body
https://www.benchchem.com/product/b1362549?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow: Synthesis of 4-Chloro-3-nitrophenol
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A flowchart illustrating the synthesis and purification of 4-Chloro-3-nitrophenol.
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Analytical Characterization

The identity and purity of 4-Chloro-3-nitrophenol are typically confirmed using a variety of
analytical techniques. These methods provide information about the compound's structure,
functional groups, and the presence of any impurities.

o Gas Chromatography-Mass Spectrometry (GC-MS): This technique is used to separate the
compound from any volatile impurities and to confirm its molecular weight.[3]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectroscopy
provide detailed information about the chemical environment of the hydrogen and carbon
atoms, respectively, which is crucial for structural elucidation.[3]

e Infrared (IR) and Raman Spectroscopy: These vibrational spectroscopy techniques are used
to identify the functional groups present in the molecule, such as the hydroxyl (-OH), nitro (-
NO2), and carbon-chlorine (C-Cl) bonds.[3]

Applications

4-Chloro-3-nitrophenol serves as an important intermediate in the chemical industry. Its
reactivity makes it a valuable precursor for the synthesis of a range of more complex
molecules.[4][5]

Dyes: It is used as a building block in the manufacturing of various dyes.

Pharmaceuticals: The compound is a precursor in the synthesis of certain active
pharmaceutical ingredients.

Pesticides: It is utilized in the production of some agrochemicals.

Explosives: It can also be a precursor in the synthesis of certain explosive materials.

Biological Degradation Pathway

The environmental fate of 4-Chloro-3-nitrophenol is of significant interest. Research has
shown that certain microorganisms can degrade this compound. A notable example is the
bacterium Pseudomonas sp. JHN, which can utilize 4-Chloro-3-nitrophenol as its sole source
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of carbon and energy.[6][7] The degradation proceeds through a key intermediate, 4-
chlororesorcinol.[6][7]

The initial step in this pathway is catalyzed by a monooxygenase enzyme, which converts 4-
Chloro-3-nitrophenol to 4-chlororesorcinol with the release of a nitrite ion.[6] This is followed
by further degradation of the aromatic ring.

Microbial Degradation of 4-Chloro-3-nitrophenol by Pseudomonas sp. JHN

4-Chloro-3-nitrophenol

4C3NP-monooxygenase
(+ Oz, + NADH+HY)
(- NO2—, - NAD™)

4-Chlororesorcinol

Further Degradation

Downstream Metabolites

Click to download full resolution via product page

The initial step in the degradation of 4-Chloro-3-nitrophenol by Pseudomonas sp. JHN.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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